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Compound of Interest

Compound Name: 2-o-Methylcytidine

Cat. No.: B13150526

Get Quote

CAS No: 2140-72-9 | Formula: C₁₀H₁₅N₃O₅ Classification: Non-Hazardous (GHS/OSHA) |

Handling Level: Laboratory Chemical Waste (Precautionary)[1][2]

Part 1: Executive Safety Assessment
To the Researcher: While 2'-O-Methylcytidine is classified as non-hazardous under GHS and

OSHA standards (unlike cytotoxic nucleoside analogs such as Gemcitabine), it is a bioactive

modified nucleoside used in RNA synthesis and antiviral research.[2]

The Core Directive: Do not treat this as general trash or drain-safe waste. As a Senior

Application Scientist, I advise treating all modified nucleosides as Chemical Waste destined for

high-heat incineration. This adheres to the Precautionary Principle, ensuring that bioactive

precursors do not enter municipal water systems where they may persist or accumulate.
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Property Data Operational Implication

Physical State
White to off-white crystalline

powder

High risk of dust generation;

use fume hood for transfer.[1]

[2]

Solubility
Soluble in water, DMSO,

Methanol

Liquid waste streams will vary

(Aqueous vs. Organic).[1]

Stability Stable under normal conditions

Do not rely on bleach for

deactivation; incineration is

required.[1]

RCRA Status Not Listed (P or U list)

Regulated as "Non-RCRA

Regulated Chemical Waste"

unless mixed with listed

solvents.[1]

Part 2: Waste Stream Segregation & Protocols
1. Solid Waste (Pure Substance)
Applicability: Expired stock powder, lyophilized cakes, or spill cleanup residues.[1][2]

The Protocol:

Containment: Transfer the material into a screw-top high-density polyethylene (HDPE) or

glass jar. Do not use open-top beakers.

Labeling: Affix a "Chemical Waste" tag.

Chemical Name: 2'-O-Methylcytidine.[1][2][3][4]

Hazard Checkbox: Mark "Non-Hazardous" (unless mixed with other hazards).[5]

Note: Add "For Incineration" to the comments section.

Disposal Path: Place in the Solid Chemical Waste Drum (typically blue or black barrel in

most EHS setups).
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Why: This ensures the compound is destroyed at >1000°C, breaking the pyrimidine ring

structure completely.[2]

2. Liquid Waste (Solutions)
Applicability: HPLC effluent, reaction mixtures, or dissolved stock.[1][2]

Scenario A: Aqueous Solutions (Buffers/Water)[2]

Segregation: Collect in the Aqueous Waste carboy (pH 5–9).

Prohibition: Do not pour down the sink. Even if water-soluble, municipal treatment plants do

not filter modified nucleosides effectively.[2]

Scenario B: Organic Solvents (DMSO, Methanol, Acetonitrile)[1][2]

Segregation: Collect in the Organic Solvent Waste carboy.

Compatibility: 2'-O-Methylcytidine is compatible with standard organic waste streams (non-

reactive).[1][2]

Caution: If the solution contains >24% alcohol or acetonitrile, the entire mixture becomes

ignitable (RCRA D001) and must be handled as hazardous waste.[2]

3. Contaminated Debris
Applicability: Weigh boats, pipette tips, gloves.[1][2]

Trace Amounts: If the debris is "RCRA Empty" (<3% by weight remaining), it can generally

be discarded in the Laboratory Trash (check local EHS rules).[2]

Gross Contamination: If visible powder remains, bag the items in a clear ziplock bag, label

as "Chemical Debris," and place in the Solid Chemical Waste bin.[2]

Part 3: Operational Decision Tree (Workflow)
The following diagram illustrates the logical flow for disposing of 2'-O-Methylcytidine based on

its state and concentration.
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Waste Generation:
2'-O-Methylcytidine

Determine Physical State

Solid / Powder Liquid / Solution Contaminated Debris
(Gloves, Tips)

Secure in Screw-top Container Check Solvent Base Visible Residue?

Label: 'Non-RCRA Chemical Waste'

Disposal: High Heat Incineration

Aqueous (>90% Water) Organic (DMSO, MeOH, ACN)

Bin: Aqueous Waste Carboy Bin: Organic Solvent Carboy

Final Path Final Path

Yes: Treat as Solid Chem Waste

No (Trace): Regular Lab Trash

Click to download full resolution via product page

Caption: Decision logic for segregating 2'-O-Methylcytidine waste streams to ensure

environmental compliance.

Part 4: Emergency Procedures (Spill Management)
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In the event of a powder spill outside of a containment hood:

PPE Upgrade: Wear nitrile gloves, lab coat, and safety glasses. If dust is airborne, use an

N95 respirator.

Dry Clean-up: Do not wet the powder initially (this spreads the contamination). Gently sweep

the powder into a dustpan or scoop using a card.

Wet Wipe: Once the bulk powder is removed, clean the surface with water and soap.

Disposal: Place the collected powder and the paper towels used for cleaning into a sealable

bag. Label as "Chemical Cleanup Debris" and dispose of in the Solid Chemical Waste

stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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